Cas no 879291-27-7 (2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a phenyl group and a pinacol boronate moiety. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The pinacol boronate group enhances stability, improving handling and storage compared to free boronic acids. Its rigid aromatic framework contributes to controlled reactivity in palladium-catalyzed transformations. The product is particularly useful in pharmaceutical and materials science research, where precise C-C bond formation is critical. Purity and consistent performance make it a reliable choice for synthetic applications.
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
879291-27-7 structure
Product Name:2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:879291-27-7
MF:C17H20BNO2
MW:281.157204627991
MDL:MFCD12032565
CID:841958
PubChem ID:354333883
Update Time:2025-05-23

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2-(1-methyl-1H-pyrazol-3-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 6-Phenyl-3-pyridylboronic Acid Pinacol Ester
    • 4,4,5,5-Tetramethyl-2-(6-phenyl-3-pyridyl)-1,3,2-dioxaborolane
    • PubChem16398
    • XLBHFDXPYKKVFI-UHFFFAOYSA-N
    • MB11601
    • AK102749
    • AX8234288
    • P2384
    • 6-PHENYLPYRIDINE-3-BORONIC ACID PINACOL ESTER
    • 2-PHENYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
    • 2-PHENYL-PYRIDINE-5-BORONIC ACID PINACOL ESTER
    • 2-PHENYL-5-(
    • 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
    • 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
    • AKOS015943912
    • FT-0704699
    • EN300-7562800
    • MFCD12032565
    • 2-PHENYL-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • SCHEMBL30739
    • F15037
    • CS-WAA0279
    • Z2044793786
    • A854763
    • DTXSID90671364
    • J-510255
    • 879291-27-7
    • DS-3932
    • DA-18932
    • DTXCID30622113
    • MDL: MFCD12032565
    • Inchi: 1S/C17H20BNO2/c1-16(2)17(3,4)21-18(20-16)14-10-11-15(19-12-14)13-8-6-5-7-9-13/h5-12H,1-4H3
    • InChI Key: XLBHFDXPYKKVFI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC(C3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 281.15900
  • Monoisotopic Mass: 281.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • Melting Point: 107.0 to 111.0 deg-C
  • PSA: 31.35000
  • LogP: 3.04780

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 2,6-Di-tert-butyl-4-methylphenol ,  Potassium carbonate Catalysts: Palladium chloride ,  Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate ,  2-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)pyridine ,  Tris[3,5-bis(trifluoromethyl)phenyl]phosphine Solvents: 1,2-Dichloroethane ;  12 h, 120 °C
Reference
Transformations of Aryl Ketones via Ligand-Promoted C-C Bond Activation
Li, Hanyuan; et al, Angewandte Chemie, 2020, 59(34), 14388-14393

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Tetrahydrofuran ,  Water ;  2 d, 90 °C
2.1 Reagents: 3,3-Dimethyl-1-butene Catalysts: Rhodium, (aluminum)[(2,3-η)-bicyclo[2.2.1]hepta-2,5-diene][μ-[N2-[[bis(1-methyle… Solvents: 1,4-Dioxane ;  15 h, 150 °C
Reference
Selective C-O Bond Reduction and Borylation of Aryl Ethers Catalyzed by a Rhodium-Aluminum Heterobimetallic Complex
Seki, Rin; et al, Journal of the American Chemical Society, 2021, 143(17), 6388-6394

Production Method 3

Reaction Conditions
1.1 Reagents: 3,3-Dimethyl-1-butene Catalysts: Rhodium, (aluminum)[(2,3-η)-bicyclo[2.2.1]hepta-2,5-diene][μ-[N2-[[bis(1-methyle… Solvents: 1,4-Dioxane ;  15 h, 150 °C
Reference
Selective C-O Bond Reduction and Borylation of Aryl Ethers Catalyzed by a Rhodium-Aluminum Heterobimetallic Complex
Seki, Rin; et al, Journal of the American Chemical Society, 2021, 143(17), 6388-6394

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  24 h, 80 °C
2.1 Reagents: Potassium acetate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  X-Phos Solvents: 1,4-Dioxane ;  24 h, 80 °C
Reference
Synthesis and SAR development of novel P2X7 receptor antagonists for the treatment of pain: Part 2
Brumfield, Stephanie; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(24), 7287-7290

Production Method 5

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  0 °C; 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: 2,6-Di-tert-butyl-4-methylphenol ,  Potassium carbonate Catalysts: Palladium chloride ,  Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate ,  2-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)pyridine ,  Tris[3,5-bis(trifluoromethyl)phenyl]phosphine Solvents: 1,2-Dichloroethane ;  12 h, 120 °C
Reference
Transformations of Aryl Ketones via Ligand-Promoted C-C Bond Activation
Li, Hanyuan; et al, Angewandte Chemie, 2020, 59(34), 14388-14393

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium acetate ,  Hydroxyamine hydrochloride Solvents: Ethanol ;  2 h, 90 °C
2.1 Reagents: Pyridine Solvents: Dichloromethane ;  0 °C; 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: 2,6-Di-tert-butyl-4-methylphenol ,  Potassium carbonate Catalysts: Palladium chloride ,  Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate ,  2-(4,5-Dihydro-4,4-dimethyl-2-oxazolyl)pyridine ,  Tris[3,5-bis(trifluoromethyl)phenyl]phosphine Solvents: 1,2-Dichloroethane ;  12 h, 120 °C
Reference
Transformations of Aryl Ketones via Ligand-Promoted C-C Bond Activation
Li, Hanyuan; et al, Angewandte Chemie, 2020, 59(34), 14388-14393

Production Method 7

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Hexane ;  16 h, rt
Reference
Iridium-catalyzed C-H borylation of pyridines
Sadler, Scott A.; et al, Organic & Biomolecular Chemistry, 2014, 12(37), 7318-7327

Production Method 8

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Hexane ;  rt
1.2 Solvents: Hexane ;  16 h
Reference
Ir-catalyzed borylation of C-H bonds in N-containing heterocycles: Regioselectivity in the synthesis of heteroaryl boronate esters
Mkhalid, Ibraheem A. I.; et al, Angewandte Chemie, 2006, 45(3), 489-491

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Raw materials

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Preparation Products

2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:879291-27-7)2-(1-methyl-1H-pyrazol-3-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Order Number:sfd679
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

Additional information on 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 879291-27-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 879291-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique chemical properties, including the presence of a boronic ester moiety, make it a versatile building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in medicinal chemistry for the construction of complex molecular architectures.

Recent studies have highlighted the role of 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the synthesis of novel tyrosine kinase inhibitors (TKIs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the epidermal growth factor receptor (EGFR), a target of paramount importance in oncology. The study reported that derivatives synthesized using this compound exhibited enhanced binding affinity and selectivity, leading to improved therapeutic efficacy in preclinical models of non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, this compound has also been explored in the context of neurodegenerative diseases. A recent publication in ACS Chemical Neuroscience detailed its use in the synthesis of small molecules targeting alpha-synuclein aggregation, a pathological hallmark of Parkinson's disease. The researchers utilized the boronic ester functionality to introduce modifications that enhanced blood-brain barrier permeability, a critical factor in the development of central nervous system (CNS) therapeutics.

Another emerging area of research involves the use of 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. A 2022 study in Nature Chemical Biology reported the successful incorporation of this compound into PROTAC molecules designed to degrade oncogenic proteins, showcasing its potential in targeted protein degradation strategies.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of this compound. Recent advancements in catalytic borylation reactions, as reported in Organic Letters, have addressed some of these challenges by improving yield and reducing byproduct formation. These methodological improvements are expected to facilitate broader adoption of this compound in pharmaceutical research and development.

In conclusion, 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 879291-27-7) represents a valuable tool in modern drug discovery. Its versatility in chemical synthesis and its role in the development of targeted therapies underscore its importance in the field. Ongoing research is likely to uncover additional applications, further solidifying its position as a key intermediate in the pharmaceutical industry.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:879291-27-7)2-(1-methyl-1H-pyrazol-3-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
sfd679
Purity:99.9%
Quantity:200kg
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